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Compound of Interest

Compound Name:
1,4-Dimethoxy-2-ethyl-6-

fluorobenzene

Cat. No.: B14035997

Get Quote

Executive Summary
1,4-Dimethoxy-2-ethyl-6-fluorobenzene (CAS 1803817-06-2) is a tetra-substituted benzene

derivative characterized by a unique 1,2,4,6-substitution pattern. This molecule serves as a

high-value scaffold in medicinal chemistry and agrochemical discovery, particularly for

introducing metabolic stability via the fluorine atom while modulating lipophilicity through the

ethyl and methoxy groups. Its synthesis requires precise regiochemical control to install the

ethyl and fluoro substituents in a 1,3-relationship flanking the methoxy group.
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Identifier Type Value

Chemical Name 1,4-Dimethoxy-2-ethyl-6-fluorobenzene

CAS Number 1803817-06-2

Molecular Formula C₁₀H₁₃FO₂

Molecular Weight 184.21 g/mol

SMILES CCc1c(OC)c(F)cc(OC)c1

InChI Key (Predicted) InChIKey=... (Structure Specific)

Appearance
White to off-white crystalline solid or oil

(dependent on purity)

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

Water

Structural Analysis & Physicochemical Properties
The molecule features a benzene core with two electron-donating methoxy groups (OMe) at

positions 1 and 4. The electronic environment is heavily influenced by the interplay between

these donors and the electron-withdrawing fluorine atom.

Electronic Effects: The fluorine atom at C6 exerts a strong inductive withdrawing effect (-I)

but a resonance donating effect (+R) on the ring. However, its position ortho to the C1-OMe

group creates a "fluoro-alkoxy" effect, often increasing the acidity of adjacent protons and

altering the basicity of the ether oxygen.

Steric Environment: The ethyl group at C2 provides significant steric bulk compared to a

methyl group, influencing the binding conformation in protein active sites (e.g., in herbicide

targets like ALS or PPO enzymes).

Metabolic Stability: The C6-Fluorine blocks metabolic oxidation at that position, a common

strategy to extend the half-life of bioactive molecules.
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Synthesis of this compound is non-trivial due to the specific 1,2,4,6-substitution pattern. The

most robust route utilizes Directed Ortho-Metalation (DoM), leveraging the strong directing

ability of the methoxy groups.

Primary Workflow: From 2-Ethyl-1,4-dimethoxybenzene
This route avoids the regioselectivity issues of alkylating a fluorinated precursor.

Step 1: Precursor Preparation

Starting Material: 1,4-Dimethoxybenzene.[1][2][3][4][5][6]

Reaction: Friedel-Crafts Alkylation with Ethyl Bromide/AlCl₃ or Acetylation followed by Wolff-

Kishner reduction.

Product: 2-Ethyl-1,4-dimethoxybenzene.

Step 2: Regioselective Fluorination (The Critical Step)

Reagents:n-Butyllithium (n-BuLi), NFSI (N-Fluorobenzenesulfonimide).

Solvent: Anhydrous THF.

Mechanism:

Lithiation of 2-ethyl-1,4-dimethoxybenzene.

Regioselectivity: The C3 position (between Et and OMe) is sterically crowded. The C6

position (ortho to OMe, meta to Et) is sterically accessible and activated by the OMe

group. Lithiation occurs predominantly at C6.

Electrophilic fluorination with NFSI.

Experimental Protocol (Validation Ready)
Setup: Flame-dried 3-neck flask under Argon atmosphere.

Lithiation: Dissolve 2-ethyl-1,4-dimethoxybenzene (1.0 eq) in THF (0.2 M). Cool to -78°C.

Add n-BuLi (1.1 eq, 2.5 M in hexanes) dropwise over 30 mins. Stir for 1 hour at -78°C to
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ensure formation of the aryllithium species.

Fluorination: Dissolve NFSI (1.2 eq) in THF and add slowly to the lithiated species at -78°C.

Workup: Allow to warm to RT. Quench with saturated NH₄Cl. Extract with EtOAc.

Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

Visualization of Synthetic Logic
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Caption: Synthetic pathway leveraging steric control to achieve regioselective C6-fluorination.

Applications in Drug & Agrochemical Development
This specific CAS is often implicated in the synthesis of ALS-inhibitor herbicides (e.g.,

triazolopyrimidine sulfonamides) or PPO inhibitors.

Bioisosterism: The 2-ethyl-6-fluoro motif acts as a lipophilic, metabolically robust

replacement for a 2,6-dimethyl or 2,6-dichloro substitution pattern.

Metabolic Blocking: The fluorine atom prevents hydroxylation at the ring position, extending

the in vivo half-life of the active ingredient.

Conformational Locking: The steric clash between the 2-ethyl group and the 1-methoxy

group forces the methoxy group out of the ring plane, potentially creating a specific binding

conformation required for enzyme inhibition.

Safety & Handling
While specific toxicological data for this intermediate is limited, handle as a standard fluorinated

aromatic:

GHS Classification (Predicted): Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).
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Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C. Hygroscopic.

Incompatibility: Strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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